Cas no 2680660-20-0 (2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid
• CAS No: 2680660-20-0
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 6153449
• PubChem ID: 165919336
• Update Time: 2025-06-11

2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680660-20-0
• 2-[4-ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid
• EN300-28281981
• 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid

• Inchi： 1S/C11H14F3NO3/c1-2-10(7-8(16)17)3-5-15(6-4-10)9(18)11(12,13)14/h2H,1,3-7H2,(H,16,17)
• InChI Key： UCLDPJYJNLVIOB-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C=C)(CC(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid

Comprehensive Overview of 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid (CAS No. 2680660-20-0)

The compound 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid (CAS No. 2680660-20-0) is a specialized organic molecule with a unique structural framework. Its piperidine core, modified with an ethenyl group and a trifluoroacetyl moiety, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the acetic acid functional group further enhances its reactivity, enabling diverse applications in synthetic chemistry. Researchers are increasingly exploring its potential as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a pivotal role. The compound’s CAS No. 2680660-20-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. Its structural features also make it a candidate for catalysis and polymer modification, addressing industry needs for high-performance materials.

From a synthetic perspective, the trifluoroacetyl group in 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid offers distinct advantages. Fluorinated compounds often exhibit improved lipophilicity and membrane permeability, critical for drug design. This has led to its inclusion in studies focusing on blood-brain barrier (BBB) penetration, a hot topic in neurodegenerative disease research. Additionally, its piperidine scaffold is a common motif in FDA-approved drugs, further driving interest in this compound.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 2680660-20-0. With the rise of green chemistry, researchers are investigating sustainable synthesis routes for such fluorinated derivatives. Questions like "How to optimize the yield of 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid?" or "What are its biodegradation properties?" are increasingly common in scientific forums. These queries highlight the need for balanced innovation, ensuring efficacy while minimizing ecological impact.

In conclusion, 2-[4-Ethenyl-1-(2,2,2-trifluoroacetyl)piperidin-4-yl]acetic acid represents a versatile and scientifically valuable compound. Its applications span drug discovery, material engineering, and beyond, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, CAS No. 2680660-20-0 will likely remain a keyword in cutting-edge chemical studies.